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An In-depth Technical Guide to the Thermodynamic Properties of Acetyl Fluoride

Introduction
Acetyl fluoride (CH₃COF), an acyl halide, is a key reagent and intermediate in various

chemical syntheses.[1][2] A thorough understanding of its thermodynamic properties is crucial

for process design, safety assessment, reaction modeling, and the development of novel

pharmaceuticals and materials. This technical guide provides a comprehensive overview of the

core thermodynamic data for acetyl fluoride, details the experimental and computational

methodologies used for their determination, and illustrates the relationships between these

properties.

Core Thermodynamic Properties
The thermodynamic properties of acetyl fluoride have been determined through various

experimental and computational methods. The following tables summarize the key quantitative

data available in the literature.

Table 1: Gas Phase Thermodynamic Properties of Acetyl
Fluoride
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Property Symbol Value Units Method Reference

Standard

Enthalpy of

Formation

ΔfH°gas -445 ± 2 kJ/mol
Calorimetry

(Cm)

Pritchard and

Skinner,

1950[3][4]

Standard

Enthalpy of

Formation

ΔfH°gas -437.6 kJ/mol
Calorimetry

(Cm)

Carson and

Skinner,

1949[3][4]

Ideal Gas

Heat

Capacity

Cp,gas
Data not

available
J/mol·K - [5]

Standard

Gibbs Free

Energy of

Formation

ΔfG°
Data not

available
kJ/mol - [5]

Ionization

Energy
IE 11.51 ± 0.02 eV

Photoelectron

Spectroscopy

(PE)

Chadwick

and Katrib,

1974[6]

Table 2: Liquid Phase Thermodynamic Properties of
Acetyl Fluoride

Property Symbol Value Units Method Reference

Standard

Enthalpy of

Formation

ΔfH°liquid
-466.39 ±

0.08
kJ/mol

Calorimetry

(Cm)

Pritchard and

Skinner,

1950[6][7]

Standard

Enthalpy of

Formation

ΔfH°liquid -470.3 ± 0.4 kJ/mol
Calorimetry

(Cm)

Pritchard and

Skinner,

1950[7]

Standard

Enthalpy of

Formation

ΔfH°liquid -463 ± 3 kJ/mol
Calorimetry

(Cm)

Carson and

Skinner,

1949[7]
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Table 3: Phase Change and Other Properties of Acetyl
Fluoride

Property Symbol Value Units Method Reference

Normal

Boiling Point
Tboil 293 - 295 K N/A

Various[4][7]

[8]

Standard

Enthalpy of

Vaporization

ΔvapH° 25 ± 2 kJ/mol
Estimation

(E)

Pritchard and

Skinner,

1950[4][7]

Standard

Enthalpy of

Vaporization

ΔvapH° 30 kJ/mol
Estimation

(E)

Carson and

Skinner,

1949[4][7]

Enthalpy of

Vaporization

at 266 K

ΔvapH 14.3 kJ/mol N/A

Stephenson

and

Malanowski,

1987[4][8]

Enthalpy of

Fusion
ΔfusH°

Data not

available
kJ/mol - [5]

Experimental and Computational Methodologies
The determination of the thermodynamic properties of acetyl fluoride relies on a combination

of calorimetric, spectroscopic, and computational techniques.

Calorimetric Determination of Enthalpy of Formation
The standard enthalpy of formation of acetyl fluoride has been primarily determined through

reaction calorimetry, specifically by measuring the heat of hydrolysis. The work by Pritchard

and Skinner (1950) provides a reliable methodology.[9][10][11]

Experimental Protocol:

Sample Preparation: High-purity acetyl fluoride is synthesized, for instance, by the reaction

of sodium hydrogen difluoride with acetyl chloride in acetic anhydride.[10] The product is
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purified by distillation, treated to remove any hydrogen fluoride traces, and stored in sealed

glass ampoules to prevent reaction with atmospheric moisture.[10]

Calorimeter: A reaction calorimeter, such as the one described by Pritchard and Skinner

(1950), is used.[9] This setup is designed to accurately measure the heat evolved during a

chemical reaction. A thermistor element is typically used to monitor the temperature change

with high precision.

Reaction: A sealed ampoule containing a known mass of pure liquid acetyl fluoride is

submerged in a large excess of a standard solution, such as 0.2N sodium hydroxide, within

the calorimeter.[9]

Measurement: The reaction is initiated by breaking the ampoule. The hydrolysis reaction is

rapid and exothermic: CH₃COF(l) + 2NaOH(aq) → CH₃COONa(aq) + NaF(aq) + H₂O(l)

Data Analysis: The change in temperature of the calorimeter system is meticulously

recorded. This temperature change, along with the known heat capacity of the calorimeter

and its contents, is used to calculate the observed heat of reaction (Q_obs). Corrections are

applied to derive the heat of the purely aqueous hydrolysis, which is then used to calculate

the standard enthalpy of formation (ΔfH°) of acetyl fluoride, referencing known heats of

formation for the other reactants and products.[9]
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Sample Preparation

Calorimetry

Data Analysis

Synthesis of CH3COF
(e.g., via AcCl and NaHF2)

Purification
(Distillation, HF removal)

Encapsulation
(Sealed glass ampoules)

Initiate Reaction
(Break ampoule)

Calorimeter Setup
(Known mass of NaOH(aq))

Measure ΔT
(Using thermistor)

Calculate Q_obs from ΔT

Corrections & Derivation of
Heat of Hydrolysis (ΔrH°)

Calculate Enthalpy of Formation
(ΔfH°liquid) using Hess's Law
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Experimental Data

Reaction Calorimetry
Spectroscopy

(Vibrational, PE)

Calculated Properties

Statistical Mechanics

Enthalpy (ΔH)

Gibbs Free Energy (ΔG)

ΔG = ΔH - TΔS

Entropy (S)

ΔG = ΔH - TΔS

Heat Capacity (Cp)

Determines ΔfH° Provides data forProvides data for Calculates from
molecular parameters

Calculates from
molecular parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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